Cas no 112089-05-1 (9H-Purin-6-amine,9-[(4-fluorophenyl)methyl]-N,N-dimethyl-)

• Product Name: 9H-Purin-6-amine,9-[(4-fluorophenyl)methyl]-N,N-dimethyl-
• CAS No: 112089-05-1
• MF: C₁₄H₁₄FN₅
• MW: 271.292865276337
• CID: 178205
• PubChem ID: 3010160
• Update Time: 2025-04-19

9H-Purin-6-amine,9-[(4-fluorophenyl)methyl]-N,N-dimethyl- Chemical and Physical Properties

Names and Identifiers

• 9H-Purin-6-amine,9-[(4-fluorophenyl)methyl]-N,N-dimethyl-
• 9H-Purin-6-amine, 9-((4-fluorophenyl)methyl)-N,N-dimethyl-
• 9-[(4-fluorophenyl)methyl]-N,N-dimethylpurin-6-amine
• 9-(4-Fluorobenzyl)-N,N-dimethyl-9H-purin-6-amine
• 9-[(4-FLUOROPHENYL)METHYL]-N,N-DIMETHYL-9H-PURIN-6-AMINE
• 9-[(4-fluorophenyl)methyl]-N,N-dimethyl-purin-6-amine
• 9H-Purin-6-amine, 9-[(4-fluorophenyl)methyl]-N,N-dimethyl-
• DTXSID60149863
• 112089-05-1
• CHEMBL269395

• Inchi： 1S/C14H14FN5/c1-19(2)13-12-14(17-8-16-13)20(9-18-12)7-10-3-5-11(15)6-4-10/h3-6,8-9H,7H2,1-2H3
• InChI Key： FKKCSBQLQGEVDG-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1)CN1C=NC2C(=NC=NC1=2)N(C)C

Computed Properties

• Exact Mass: 271.12352
• Monoisotopic Mass: 271.123
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 3
• Complexity: 319
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 46.8Ų

Experimental Properties

• Density: 1.29
• Boiling Point: 459.3°Cat760mmHg
• Flash Point: 231.6°C
• Refractive Index: 1.646
• PSA: 46.84
• LogP: 2.07970